Cas no 2171281-99-3 ((2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine)

• Product Name: (2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine
• CAS No: 2171281-99-3
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 6034457
• PubChem ID: 165840537
• Update Time: 2025-06-13

(2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine
• EN300-1645697
• 2171281-99-3
• [(2S)-1-(oxetan-3-yl)piperidin-2-yl]methanamine

• Inchi： 1S/C9H18N2O/c10-5-8-3-1-2-4-11(8)9-6-12-7-9/h8-9H,1-7,10H2/t8-/m0/s1
• InChI Key： QAYQIOQTYZMQFF-QMMMGPOBSA-N
• SMILES： O1CC(C1)N1CCCC[C@H]1CN

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.5Ų

Additional information on (2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine

Comprehensive Overview of (2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine (CAS No. 2171281-99-3)

(2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine, with the CAS number 2171281-99-3, is a chiral amine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxetane and piperidine moieties, is a promising scaffold for drug discovery. Its structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

The growing interest in (2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine is reflected in the increasing number of scientific publications and patent applications. Researchers are particularly intrigued by its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as its role in modulating dopamine receptors. The compound's chiral center and rigid oxetane ring contribute to its stereoselective interactions with biological targets, making it a focal point for structure-activity relationship (SAR) studies.

In recent years, the demand for chiral building blocks like (2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine has surged, driven by the pharmaceutical industry's need for enantiomerically pure compounds. This trend aligns with the broader shift toward precision medicine and personalized therapeutics. The compound's CAS number 2171281-99-3 is frequently searched in databases such as SciFinder and Reaxys, underscoring its relevance in contemporary research.

One of the most discussed topics in the context of (2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine is its synthetic accessibility. Chemists are exploring innovative routes to optimize its production, including asymmetric synthesis and catalytic enantioselective methods. These advancements are critical for scaling up the compound's availability while maintaining its high enantiomeric purity, a key requirement for pharmaceutical applications.

Another area of interest is the compound's potential in drug repurposing. Given its structural similarity to known pharmacophores, researchers are investigating whether (2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine could be repurposed for new therapeutic indications. This approach aligns with the industry's focus on cost-effective drug development and reducing time-to-market for new treatments.

From a computational chemistry perspective, (2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These in silico methods help predict its binding affinity and selectivity for various biological targets, accelerating the drug discovery process. The compound's low molecular weight and favorable physicochemical properties further enhance its drug-likeness, as per Lipinski's Rule of Five.

In conclusion, (2S)-1-(oxetan-3-yl)piperidin-2-ylmethanamine (CAS No. 2171281-99-3) represents a versatile and highly sought-after compound in modern pharmaceutical research. Its unique structural features, combined with its potential applications in CNS therapeutics and GPCR modulation, make it a valuable asset for drug discovery. As the scientific community continues to explore its properties and synthetic routes, this compound is poised to play a pivotal role in the development of next-generation therapeutics.